Cas no 91813-07-9 (Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester)
91813-07-9 structure
Product Name:Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester
CAS No:91813-07-9
MF:C13H13NO3S
MW:263.312222242355
CID:748031
PubChem ID:20558437
Update Time:2025-04-19
Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester
- (4-methylphenyl) 4-aminobenzenesulfonate
- LPCGQVZJMGBSSD-UHFFFAOYSA-N
- p-tolyl 4-aminobenzenesulfonate
- SCHEMBL2236927
- DTXSID00608681
- 91813-07-9
- 4-Methylphenyl 4-aminobenzene-1-sulfonate
-
- Inchi: 1S/C13H13NO3S/c1-10-2-6-12(7-3-10)17-18(15,16)13-8-4-11(14)5-9-13/h2-9H,14H2,1H3
- InChI Key: LPCGQVZJMGBSSD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(=O)(=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 263.06161445g/mol
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 77.8Ų
Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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